Cas no 1355007-57-6 (6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate))

• Product Name: 6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate)
• CAS No: 1355007-57-6
• MF: C₁₁H₁₇N₅O₁₀P₂S
• MW: 473.292702436447
• CID: 5050077
• Update Time: 2025-11-02

6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate) Chemical and Physical Properties

Names and Identifiers

• Guanosine 5'-(trihydrogen diphosphate), 6-S-methyl-6-thio-
• 6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate)

• Inchi： 1S/C11H17N5O10P2S/c1-29-9-5-8(14-11(12)15-9)16(3-13-5)10-7(18)6(17)4(25-10)2-24-28(22,23)26-27(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
• InChI Key： PCBXOQKNLUKMBL-KQYNXXCUSA-N
• SMILES： C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3=C(C(=NC(=N3)N)SC)N=C2)[C@H](O)[C@@H]1O

Additional information on 6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate)

6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate) (CAS 1355007-57-6): A Comprehensive Scientific Profile

In the rapidly evolving field of nucleotide chemistry, 6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate) (CAS 1355007-57-6) has emerged as a compound of significant scientific interest. This modified nucleoside diphosphate represents an important class of thioguanosine derivatives that are increasingly studied for their unique biochemical properties and potential applications in life science research.

The molecular structure of 6-S-Methyl-6-thioguanosine diphosphate features a sulfur-modified guanine base, where the oxygen atom at the 6-position is replaced by a methylthio group (-SCH3). This structural modification confers distinct chemical and biological characteristics compared to its oxygen-containing counterpart. Researchers have noted that such thionucleotide analogs often exhibit altered hydrogen bonding patterns and different recognition properties by enzymes and receptors.

Current scientific literature suggests several promising research directions for 6-S-Methyl-6-thioguanosine 5'-diphosphate. Many studies focus on its potential as: (1) a biochemical probe for nucleotide-binding proteins, (2) a substrate analog for enzymatic studies, and (3) a potential modulator of cellular signaling pathways. The compound's stability and specific interactions make it particularly valuable for mechanistic studies of nucleotide metabolism.

From a synthetic chemistry perspective, the preparation of 6-thioguanosine derivatives like CAS 1355007-57-6 requires specialized expertise in nucleoside chemistry. The synthetic routes typically involve protection-deprotection strategies to achieve selective modification at the 6-position of the guanine base, followed by phosphorylation to generate the diphosphate moiety. These synthetic challenges contribute to the compound's significance in medicinal chemistry research.

The biochemical properties of 6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate) have attracted attention in several cutting-edge research areas. Recent publications indicate its utility in studying: (1) GTPase activity and regulation, (2) nucleotide-dependent protein conformational changes, and (3) the development of novel biochemical assays. These applications align with current trends in structural biology and enzyme mechanism studies.

Quality control and characterization of 6-S-Methyl-6-thioguanosine diphosphate present specific analytical challenges. Advanced techniques such as HPLC-MS, NMR spectroscopy, and enzymatic assays are typically employed to verify the compound's purity and identity. These rigorous quality standards are particularly important for research applications where precise molecular recognition is required.

In the context of current scientific trends, researchers are particularly interested in how modified nucleotides like CAS 1355007-57-6 can provide insights into: (1) allosteric regulation of proteins, (2) development of nucleotide-based probes, and (3) understanding post-transcriptional modifications. These research directions reflect the growing importance of chemical biology tools in modern life sciences.

The stability and storage conditions for 6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate) require special consideration. Like many nucleotide derivatives, it is typically stored at low temperatures (-20°C or below) in anhydrous conditions to prevent hydrolysis of the phosphate groups. Proper handling is essential to maintain the compound's integrity for research applications.

From a commercial perspective, the availability of 6-thioguanosine analogs like CAS 1355007-57-6 has expanded in recent years to meet growing research demand. However, the compound remains a specialty chemical primarily used in academic and pharmaceutical research settings, with applications in drug discovery programs and basic biochemical research.

Future research directions for 6-S-Methyl-6-thioguanosine 5'-diphosphate may include: (1) exploration of its potential in nucleic acid nanotechnology, (2) development as a tool for studying nucleotide-dependent processes, and (3) investigation of its interactions with emerging therapeutic targets. These potential applications position the compound at the forefront of interdisciplinary chemical research.

In summary, 6-S-Methyl-6-thioguanosine 5'-(Trihydrogen Diphosphate) (CAS 1355007-57-6) represents an important research tool in nucleotide chemistry and biochemistry. Its unique structural features and biochemical properties continue to make it valuable for advancing our understanding of nucleotide-protein interactions and developing novel research methodologies in the life sciences.